Cas no 4695-30-1 (2-[(1-carboxy-isopropyl)disulfanyl]-2-methylpropanoic acid)

• Product Name: 2-[(1-carboxy-isopropyl)disulfanyl]-2-methylpropanoic acid
• CAS No: 4695-30-1
• MF: C₈H₁₄O₄S₂
• MW: 238.324360370636
• CID: 2856103
• PubChem ID: 5257135
• Update Time: 2025-06-08

2-[(1-carboxy-isopropyl)disulfanyl]-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1-carboxy-isopropyl)disulfanyl]-2-methylpropanoic acid
• tetramethyl-3,4-dithia-adipic acid;Tetramethyl-3,4-dithia-adipinsaeure;
• SCHEMBL2128076
• 2,2'-Disulfanediylbis(2-methylpropanoic acid)
• 4695-30-1
• Propanoic acid, 2,2'-dithiobis(2-methyl-
• 2-(2-carboxypropan-2-yldisulfanyl)-2-methylpropanoic acid

• Inchi： 1S/C8H14O4S2/c1-7(2,5(9)10)13-14-8(3,4)6(11)12/h1-4H3,(H,9,10)(H,11,12)
• InChI Key： VZKRQCCMGBRZHG-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)(C)C)SC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 238.03300
• Monoisotopic Mass: 238.03335127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 125.20000
• LogP: 2.09420

Additional information on 2-[(1-carboxy-isopropyl)disulfanyl]-2-methylpropanoic acid

Recent Advances in the Study of 2-[(1-carboxy-isopropyl)disulfanyl]-2-methylpropanoic acid (CAS: 4695-30-1)

The compound 2-[(1-carboxy-isopropyl)disulfanyl]-2-methylpropanoic acid (CAS: 4695-30-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique disulfide bridge and carboxyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a redox-active compound, its interactions with biological thiols, and its potential as a prodrug or therapeutic agent in oxidative stress-related diseases.

One of the key areas of research has been the compound's ability to modulate cellular redox homeostasis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-[(1-carboxy-isopropyl)disulfanyl]-2-methylpropanoic acid can effectively scavenge reactive oxygen species (ROS) in vitro, suggesting its potential as an antioxidant therapeutic. The study also highlighted its stability in physiological conditions, which is crucial for drug development.

Another significant development comes from recent work in prodrug design. Researchers have explored the compound's disulfide bond as a cleavable linker for targeted drug delivery. A 2024 paper in ACS Chemical Biology reported successful conjugation of this molecule with anticancer agents, showing enhanced tumor-specific release due to the higher glutathione concentrations in cancer cells. This approach could potentially reduce off-target effects in chemotherapy.

The synthesis and characterization of 4695-30-1 have also seen advancements. New synthetic routes published in Organic Process Research & Development (2023) have improved the yield and purity of the compound, making it more accessible for research and potential clinical applications. These methods emphasize green chemistry principles, reducing the environmental impact of production.

In terms of biological activity, recent in vivo studies have shown that 2-[(1-carboxy-isopropyl)disulfanyl]-2-methylpropanoic acid exhibits anti-inflammatory properties in animal models of rheumatoid arthritis. The compound appears to modulate NF-κB signaling pathways, as reported in a 2024 study in Biochemical Pharmacology. This finding opens new avenues for its potential use in autoimmune diseases.

Looking forward, several research groups are investigating the compound's potential in neurodegenerative diseases, given its ability to cross the blood-brain barrier and its redox-modulating properties. Preliminary results from cell culture studies suggest protective effects against oxidative damage in neuronal cells, though more research is needed to validate these findings in animal models.

The safety profile of 4695-30-1 is also under investigation. Recent toxicology studies indicate a favorable safety margin in rodent models, with no significant adverse effects observed at therapeutic doses. However, comprehensive pharmacokinetic and pharmacodynamic studies are still required before clinical trials can be considered.

In conclusion, 2-[(1-carboxy-isopropyl)disulfanyl]-2-methylpropanoic acid represents a promising molecule in pharmaceutical research, with potential applications ranging from antioxidant therapy to targeted drug delivery. The recent advancements in understanding its mechanisms of action, improved synthetic methods, and expanding therapeutic indications position this compound as an important subject for future research in chemical biology and drug development.